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Compound of Interest

Compound Name: [Leu3]-Oxytocin

Cat. No.: B12424048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[Leu3]-Oxytocin is a synthetic analog of the neurohypophysial hormone oxytocin, where the

isoleucine residue at position 3 is replaced by leucine. It is recognized as Impurity D of

Oxytocin in the European Pharmacopoeia (EP). Understanding the stability and degradation

pathways of [Leu3]-Oxytocin is critical for its use as a reference standard, for the development

of stable oxytocin formulations, and for its potential investigation as a therapeutic agent. Due to

the limited availability of direct stability studies on [Leu3]-Oxytocin, this guide provides a

comprehensive overview based on the extensive research conducted on oxytocin,

supplemented with specific information available for the [Leu3] analog. The structural similarity

between oxytocin and [Leu3]-Oxytocin suggests analogous stability profiles and degradation

mechanisms.
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Property Value

Sequence
Cys-Tyr-Leu-Gln-Asn-Cys-Pro-Leu-Gly-NH2

(Disulfide bridge: Cys1-Cys6)[1]

Molecular Formula C43H66N12O12S2[1][2]

Molecular Weight 1007.19 g/mol [1][2]

Appearance Off-white to White Lyophilized Powder

Solubility Soluble in Water

Stability of [Leu3]-Oxytocin and Oxytocin
The stability of peptides like [Leu3]-Oxytocin is influenced by several factors, including

temperature, pH, light, and enzymatic activity. While specific quantitative data for [Leu3]-
Oxytocin is scarce, extensive studies on oxytocin provide a robust framework for

understanding its stability.

Storage Conditions
Lyophilized [Leu3]-Oxytocin powder should be stored at -20°C, protected from light and

moisture. Under these conditions, it is expected to be stable for extended periods. Stock

solutions are recommended to be stored at -80°C for up to 6 months or at -20°C for up to 1

month. For oxytocin solutions, refrigeration at 2-8°C is the standard recommendation to ensure

stability.

Temperature Effects
Oxytocin is known to be heat-sensitive, with degradation accelerating at elevated

temperatures. Studies on oxytocin injections have shown that while they remain within USP

specifications for up to 120 days at 30°C, significant degradation occurs. At 40°C, the content

of oxytocin can fall below the pharmacopeial minimum after 120 days, and after 30 days at

50°C. Given the structural similarity, [Leu3]-Oxytocin is expected to exhibit comparable

thermal instability.

pH-Dependent Stability
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The degradation of oxytocin is highly dependent on the pH of the solution. The fastest

degradation rates for oxytocin are observed at pH 9.0, followed by pH 7.0, and pH 2.0. The

highest stability for oxytocin is reported at a pH of 4.5. It is therefore anticipated that [Leu3]-
Oxytocin will also exhibit maximum stability in a slightly acidic environment.

Degradation Pathways
The degradation of oxytocin, and likely [Leu3]-Oxytocin, proceeds through several chemical

and enzymatic pathways. The specific products formed are dependent on the environmental

conditions.

Chemical Degradation
Deamidation: At acidic pH (e.g., 2.0), the primary degradation pathway for oxytocin is the

deamidation of Gln4, Asn5, and the C-terminal Gly-NH2. This involves the hydrolysis of the

amide side chains to carboxylic acids.

Disulfide Exchange and Related Reactions: At neutral to alkaline pH (4.5, 7.0, and 9.0),

degradation is more complex and involves the disulfide bond. This can lead to the formation of:

Tri- and Tetrasulfides: The formation of these unusual polysulfide-containing peptides has

been identified as a significant degradation pathway.

Dimers: Disulfide and dityrosine-linked dimers can also form.

β-Elimination: This process involves the cleavage of the disulfide bond, leading to the

formation of a linear peptide intermediate.

Photodegradation: Exposure to UV light can lead to the transformation of the disulfide bond

into dithiohemiacetal and thioether derivatives. These photoproducts can be thermally labile,

leading to a different degradation profile compared to heat stress alone.

A diagram illustrating the primary chemical degradation pathways of oxytocin, which are

presumed to be similar for [Leu3]-Oxytocin, is provided below.
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Figure 1: Chemical degradation pathways of Oxytocin/[Leu3]-Oxytocin.

Enzymatic Degradation
In biological systems, [Leu3]-Oxytocin is susceptible to enzymatic degradation. A key enzyme

involved in oxytocin metabolism is oxytocinase, a placental leucine aminopeptidase. This

enzyme is known to cleave the N-terminal peptide bond. Additionally, enzymes that cleave the

Pro-Leu bond have been identified in uterine homogenates, leading to the release of the

dipeptide leucylglycinamide. Given that [Leu3]-Oxytocin retains this Pro-Leu linkage, it is

expected to be a substrate for this enzymatic cleavage.

Below is a diagram illustrating the enzymatic degradation of oxytocin, which is expected to be

similar for [Leu3]-Oxytocin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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